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Introduction
Strontium isotope analysis, specifically the measurement of the 87Sr/86Sr ratio, is a powerful

and widely utilized tool in archaeology for investigating human and animal mobility, migration

patterns, and provenance.[1][2] Strontium is incorporated into skeletal tissues, primarily bone

and tooth enamel, through the diet.[3] The isotopic composition of strontium in the body reflects

the local geology of the region where an individual resided, as the 87Sr/86Sr ratio in soils and

water is derived from the underlying bedrock.[2] Since different geological formations have

distinct 87Sr/86Sr signatures, this technique allows researchers to differentiate between local

and non-local individuals at an archaeological site.[1]

Tooth enamel is the preferred material for these studies as it forms during childhood and is

highly resistant to post-mortem alteration, or diagenesis, thus preserving the isotopic signature

of an individual's place of origin.[2][4] Bone, which undergoes continuous remodeling

throughout life, reflects the average strontium isotope signature of the diet in the last several

years before death.[2][3] This application note provides detailed protocols for the analysis of

87Sr/86Sr ratios in archaeological human tooth enamel and bone, from sample preparation to

instrumental analysis.

Quantitative Data Summary
The following tables summarize key quantitative data relevant to 87Sr/86Sr analysis in

archaeological human remains.
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Table 1: Typical 87Sr/86Sr Ratios in Various Geological Environments

Geological Environment
Typical 87Sr/86Sr Ratio
Range

Reference(s)

Marine Carbonates (Paleozoic) 0.7068 - 0.7092 [5][6]

Basaltic and Mafic Rocks < 0.7060 [6]

Granitic and Metamorphic

Rocks
> 0.7100 (can be much higher) [6]

Shales (Paleozoic) ~0.7180 and higher [5]

General Continental Crust ~0.7250 [5]

Table 2: Strontium Concentration in Human Skeletal Tissues

Tissue Type
Strontium Concentration
(ppm, dry weight)

Reference(s)

Tooth Enamel 100 - 300 [7]

Bone (Femur, Lumbar Spine,

Iliac)

99% of total body strontium is

in bone
[7]

Bone (Mid-tibia)
Geometric Mean: 79.1 (70.1,

89.3)
[8]

Table 3: Analytical Parameters for 87Sr/86Sr Measurement
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Parameter
Thermal Ionization Mass
Spectrometry (TIMS)

Multi-Collector Inductively
Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

Typical Sample Size (Sr) 5 - 100 µg ng to µg range

Internal Precision (2SE) 0.0006% - 0.0009% Better than ±0.01‰ (2SE)

External Reproducibility (2SD) 0.000015 0.000015 - 0.000026

Reference Material NIST SRM 987 NIST SRM 987

Accepted 87Sr/86Sr for NIST

SRM 987
0.710248 - 0.710252 0.710247 - 0.71034

Mass Fractionation Correction
Internal normalization to

86Sr/88Sr = 0.1194

Internal normalization to

86Sr/88Sr = 0.1194

Experimental Workflow
The overall workflow for 87Sr/86Sr analysis of archaeological human remains is depicted in the

following diagram.
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Experimental Workflow for 87Sr/86Sr Analysis

Sample Preparation

Strontium Separation

Mass Spectrometry

Data Interpretation

Sample Selection
(Tooth Enamel or Bone)

Mechanical Cleaning
(Surface Abrasion)

Chemical Pre-treatment
(e.g., Acetic Acid Wash)

Sample Dissolution
(Nitric Acid)

Ion Exchange Chromatography
(Sr-Spec Resin)

Elution of Strontium

TIMS or MC-ICP-MS Analysis

Data Acquisition

Data Correction and Validation

Comparison with Baseline Data

Mobility/Provenance Interpretation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b083252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b083252?utm_src=pdf-custom-synthesis
https://bpb-us-e1.wpmucdn.com/sites.ucsc.edu/dist/5/1050/files/2020/08/Slovak-Paytan_Sr-isotopes.pdf
https://www.thermofisher.com/blog/analyteguru/isotope-analysis-if-bones-could-talk-part-1/
https://www.world-archaeology.com/world/europe/austria/strontium-in-bones/
https://bio-protocol.org/exchange/minidetail?id=6465498&type=30
https://kb.osu.edu/bitstreams/d954266b-7bca-5959-8583-96931050f360/download
https://pmc.ncbi.nlm.nih.gov/articles/PMC10416822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10416822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11007224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11007224/
https://stacks.cdc.gov/view/cdc/231308
https://www.benchchem.com/product/b083252#87sr-86sr-analysis-in-archaeological-human-remains
https://www.benchchem.com/product/b083252#87sr-86sr-analysis-in-archaeological-human-remains
https://www.benchchem.com/product/b083252#87sr-86sr-analysis-in-archaeological-human-remains
https://www.benchchem.com/product/b083252#87sr-86sr-analysis-in-archaeological-human-remains
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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